Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
Overview
Description
Scientific Research Applications
Pharmaceutical Intermediates
Thiophene derivatives are known to be active pharmaceutical intermediates. For example, condensation of amino carboxyalkyl derivatives of thiophenes with aldehydes can yield Schiff bases, which can form complexes with metals like copper (II). These complexes have potential therapeutic applications .
Antimicrobial Agents
Some thiophene compounds have shown significant inhibitory effects against various microorganisms, including bacteria like Bacillus subtilis, Escherichia coli, Proteus vulgaris, and Staphylococcus aureus. This suggests that our compound could be explored for its antimicrobial properties .
Anticancer Research
Thiophene derivatives have been studied for their anticancer activity. The structure of thiophenes allows for the synthesis of various analogs that can be tested against different cancer cell lines to determine their efficacy .
Chemical Synthesis
Thiophenes are valuable in chemical synthesis as building blocks for more complex molecules. The bromine atom in “Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate” could potentially act as a good leaving group or be used in further substitution reactions to create new compounds .
Safety And Hazards
While specific safety and hazard information for Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate is not available, similar compounds have been classified as potentially harmful. For example, Ethyl 2-amino-4-(4-bromophenyl)thiophene-3-carboxylate has hazard statements H315, H319, H335, and H413, indicating potential hazards related to skin irritation, eye irritation, respiratory irritation, and chronic aquatic toxicity .
properties
IUPAC Name |
ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO2S/c1-2-17-13(16)12-10(15)7-11(18-12)8-3-5-9(14)6-4-8/h3-7H,2,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKLWLDQXFCTDSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)C2=CC=C(C=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30368261 |
Source
|
| Record name | Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30368261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate | |
CAS RN |
91076-96-9 |
Source
|
| Record name | Ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30368261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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